Cas no 111934-95-3 (ethyl 2,2-difluorooctanoate)
ethyl 2,2-difluorooctanoate structure
Product Name:ethyl 2,2-difluorooctanoate
CAS No:111934-95-3
MF:C10H18F2O2
MW:208.245530605316
MDL:MFCD15530337
CID:2882470
PubChem ID:10262458
Update Time:2025-04-21
ethyl 2,2-difluorooctanoate Chemical and Physical Properties
Names and Identifiers
-
- WHNDVBKXJCHZAY-UHFFFAOYSA-N
- 111934-95-3
- SCHEMBL20654846
- Ethyl 2,2-difluorooctanoate
- 2,2-Difluoro-octanoic acid ethyl ester
- ethyl 2,2-difluorooctanoate
-
- MDL： MFCD15530337
- Inchi： 1S/C10H18F2O2/c1-3-5-6-7-8-10(11,12)9(13)14-4-2/h3-8H2,1-2H3
- InChI Key： WHNDVBKXJCHZAY-UHFFFAOYSA-N
- SMILES： FC(C(=O)OCC)(CCCCCC)F
Computed Properties
- Exact Mass: 208.12748614g/mol
- Monoisotopic Mass: 208.12748614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
ethyl 2,2-difluorooctanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043363-250mg |
Ethyl 2,2-difluorooctanoate |
111934-95-3 | 97% | 250mg |
￡113.00 | 2022-03-01 | |
| Fluorochem | 043363-1g |
Ethyl 2,2-difluorooctanoate |
111934-95-3 | 97% | 1g |
￡225.00 | 2022-03-01 | |
| Fluorochem | 043363-5g |
Ethyl 2,2-difluorooctanoate |
111934-95-3 | 97% | 5g |
￡694.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1239067-250mg |
Ethyl 2,2-Difluorooctanoate |
111934-95-3 | 97% | 250mg |
$275 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239067-1g |
Ethyl 2,2-Difluorooctanoate |
111934-95-3 | 97% | 1g |
$470 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239067-5g |
Ethyl 2,2-Difluorooctanoate |
111934-95-3 | 97% | 5g |
$1265 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239067-25g |
Ethyl 2,2-Difluorooctanoate |
111934-95-3 | 97% | 25g |
$4735 | 2024-06-05 | |
| Oakwood | 043363-250mg |
Ethyl 2,2-difluorooctanoate |
111934-95-3 | 97% | 250mg |
$120.00 | 2024-07-19 | |
| Oakwood | 043363-1g |
Ethyl 2,2-difluorooctanoate |
111934-95-3 | 97% | 1g |
$240.00 | 2024-07-19 | |
| Oakwood | 043363-5g |
Ethyl 2,2-difluorooctanoate |
111934-95-3 | 97% | 5g |
$740.00 | 2024-07-19 |
ethyl 2,2-difluorooctanoate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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